Cas no 610-41-3 (3,4-Dinitroaniline)

• Product Name: 3,4-Dinitroaniline
• CAS No: 610-41-3
• MF: C₆H₅N₃O₄
• MW: 183.121600866318
• MDL: MFCD00456811
• CID: 82694
• PubChem ID: 136407
• Update Time: 2025-04-18

3,4-Dinitroaniline Chemical and Physical Properties

Names and Identifiers

• 3,4-Dinitroaniline
• 3,4-Dinitroanilin
• 3,4-dinitro-aniline
• 3,4-dinitrobenzenamine
• 3,4-dinitrophenylamine
• Benzenamine,3,4-dinitro
• 610-41-3
• CS-0204251
• DTXSID40209858
• FT-0632543
• AE-848/34529004
• AKOS016007696
• A22410
• AKOS015916305
• PS-6135
• SCHEMBL1254184
• 3.4-Dinitroaniline
• IPZPZSUDOPUDPM-UHFFFAOYSA-N
• MFCD00456811
• Aniline, 3,4-dinitro-
• DB-053778
• DTXCID90132349

• MDL： MFCD00456811
• Inchi： 1S/C6H5N3O4/c7-4-1-2-5(8(10)11)6(3-4)9(12)13/h1-3H,7H2
• InChI Key： IPZPZSUDOPUDPM-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(C=CC=1[N+](=O)[O-])N)=O

Computed Properties

• Exact Mass: 183.02800
• Monoisotopic Mass: 183.028006
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 118

Experimental Properties

• Density: 1.586±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 153-154 ºC
• Boiling Point: 71 °C(lit.)
• Flash Point: >230 °F
• Refractive Index: 1.679
• Solubility: Very slightly soluble (0.4 g/l) (25 º C),
• PSA: 117.66000
• LogP: 2.71280

3,4-Dinitroaniline Security Information

• Hazardous Material transportation number：UN 1596 6.1/PG 2
• WGK Germany：2
• Hazard Category Code： 23/24/25-33-36/37/38
• Safety Instruction： S28-S37-S45
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：II
• Safety Term：6.1
• Packing Group：II
• Risk Phrases：R23/24/25
• Packing Group：II
• Hazard Level：6.1